Cas no 2172608-65-8 (ethyl 2-(1Z)-2-(morpholin-3-yl)cyclohexylideneacetate)

• Product Name: ethyl 2-(1Z)-2-(morpholin-3-yl)cyclohexylideneacetate
• CAS No: 2172608-65-8
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5893182
• PubChem ID: 165783742
• Update Time: 2025-06-12

ethyl 2-(1Z)-2-(morpholin-3-yl)cyclohexylideneacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1Z)-2-(morpholin-3-yl)cyclohexylideneacetate
• ethyl 2-[(1Z)-2-(morpholin-3-yl)cyclohexylidene]acetate
• 2172608-65-8
• EN300-1460764

• Inchi： 1S/C14H23NO3/c1-2-18-14(16)9-11-5-3-4-6-12(11)13-10-17-8-7-15-13/h9,12-13,15H,2-8,10H2,1H3/b11-9-
• InChI Key： DXNKPEFTOBCYTC-LUAWRHEFSA-N
• SMILES： O1CCNC(C1)C1/C(=C\C(=O)OCC)/CCCC1

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl 2-(1Z)-2-(morpholin-3-yl)cyclohexylideneacetate

Professional Introduction to Ethyl 2-(1Z)-2-(morpholin-3-yl)cyclohexylideneacetate (CAS No. 2172608-65-8)

Ethyl 2-(1Z)-2-morpholin-3-yl)cyclohexylideneacetate, identified by the CAS number 2172608-65-8, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit diverse pharmacological properties, making it a valuable candidate for further investigation in drug discovery and development. The structural features of this molecule, particularly the presence of a cyclohexene ring substituted with a morpholine moiety, contribute to its unique chemical and biological characteristics.

The morpholine group in Ethyl 2-(1Z)-2-(morpholin-3-yl)cyclohexylideneacetate is known for its ability to enhance the solubility and bioavailability of associated molecules, a crucial factor in pharmaceutical design. This property has led to its incorporation in various research studies aimed at developing novel therapeutic agents. The cyclohexene ring, on the other hand, provides a rigid scaffold that can be modified to target specific biological pathways, making this compound a versatile tool for medicinal chemists.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological activity of molecules like Ethyl 2-(1Z)-2-(morpholin-3-yl)cyclohexylideneacetate. By leveraging machine learning algorithms and molecular docking techniques, researchers can simulate the interaction of this compound with biological targets, such as enzymes and receptors. These simulations have revealed potential applications in treating conditions related to inflammation and neurodegeneration, areas where morpholine-containing compounds have shown promise.

In vitro studies have begun to explore the mechanism of action of Ethyl 2-(1Z)-2-(morpholin-3-yl)cyclohexylideneacetate, focusing on its interaction with key enzymes involved in metabolic pathways. Preliminary results suggest that this compound may inhibit the activity of certain enzymes that are overexpressed in pathological conditions, thereby offering a therapeutic intervention. The dual functionality provided by the morpholine and cyclohexene moieties allows for selective binding to target proteins, minimizing off-target effects and enhancing therapeutic efficacy.

The synthesis of Ethyl 2-(1Z)-2-(morpholin-3-yl)cyclohexylideneacetate presents unique challenges due to the complexity of its structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the cyclohexene ring, while protecting group strategies have been employed to ensure the stability of functional groups during synthesis.

As research continues to uncover new applications for Ethyl 2-(1Z)-2-(morpholin-3-yl)cyclohexylideneacetate, its potential as a lead compound for drug development is becoming increasingly evident. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients suffering from various diseases. The integration of traditional organic synthesis with modern biotechnological approaches will be key to realizing this goal.

The safety profile of Ethyl 2-(1Z)-2-(morpholin-3-yl)cyclohexylideneacetate is another critical aspect that requires thorough investigation. While preliminary studies suggest that this compound is well-tolerated at moderate doses, further toxicological assessments are necessary to ensure its safety for human use. Animal models provide an invaluable platform for evaluating potential side effects and dosing regimens before human trials can commence.

The future directions for research on Ethyl 2-(1Z)-2-(morpholin-3-yl)cyclohexylideneacetate are promising and multifaceted. Exploration of its derivatives may reveal even more potent and selective pharmacological agents, while combination therapies involving this compound with other drugs could offer synergistic benefits. Additionally, investigating its potential role in treating rare diseases or conditions with unmet medical needs could open up new avenues for therapeutic intervention.

In conclusion, Ethyl 2-(1Z)-2-(morpholin-3-yl)cyclohexylideneacetate (CAS No. 2172608-65-8) represents a significant advancement in the field of chemical and biomedical research. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research progresses, this compound is poised to play a crucial role in addressing unmet medical needs and improving patient outcomes worldwide.